Cas no 5547-35-3 ([1,1':3',1'']terphenyl-2'-carboxylic acid)

[1,1':3',1'']terphenyl-2'-carboxylic acid structure
5547-35-3 structure
Product Name:[1,1':3',1'']terphenyl-2'-carboxylic acid
CAS No:5547-35-3
MF:C19H14O2
MW:274.313265323639
CID:944010
PubChem ID:15357423
Update Time:2025-04-19

[1,1':3',1'']terphenyl-2'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • [1,1':3',1'']terphenyl-2'-carboxylic acid
    • meta-terphenyl-2'-carboxylic acid
    • 3',1'']Terphenyl-2'-carboxylic acid
    • LogP
    • 2,6-diphenylbenzoic acid
    • [1,1':3',1''-Terphenyl]-2'-carboxylic acid
    • 5547-35-3
    • UKJFDHQIVVKJTE-UHFFFAOYSA-N
    • AKOS015962870
    • SCHEMBL593127
    • Inchi: 1S/C19H14O2/c20-19(21)18-16(14-8-3-1-4-9-14)12-7-13-17(18)15-10-5-2-6-11-15/h1-13H,(H,20,21)
    • InChI Key: UKJFDHQIVVKJTE-UHFFFAOYSA-N
    • SMILES: OC(C1C(=CC=CC=1C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 274.09942
  • Monoisotopic Mass: 274.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.179
  • Boiling Point: 414°C at 760 mmHg
  • Flash Point: 193.6°C
  • Refractive Index: 1.626
  • PSA: 37.3
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